Cas no 2034367-43-4 (N-[2-(4-chlorophenyl)ethyl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide)

• Product Name: N-[2-(4-chlorophenyl)ethyl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide
• CAS No: 2034367-43-4
• MF: C₁₇H₁₈ClN₃O₂
• MW: 331.796722888947
• CID: 5333582
• Update Time: 2025-10-28

N-[2-(4-chlorophenyl)ethyl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenethyl)-2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetamide
• N-[2-(4-chlorophenyl)ethyl]-2-(3-cyclopropyl-6-oxopyridazin-1-yl)acetamide
• N-[2-(4-chlorophenyl)ethyl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide

• Inchi： 1S/C17H18ClN3O2/c18-14-5-1-12(2-6-14)9-10-19-16(22)11-21-17(23)8-7-15(20-21)13-3-4-13/h1-2,5-8,13H,3-4,9-11H2,(H,19,22)
• InChI Key： VCSXGVUSWOBGLV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC(CN1C(C=CC(C2CC2)=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 520
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8

Additional information on N-[2-(4-chlorophenyl)ethyl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide

Comprehensive Analysis of N-[2-(4-chlorophenyl)ethyl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 2034367-43-4)

The compound N-[2-(4-chlorophenyl)ethyl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide (CAS 2034367-43-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 4-chlorophenyl moiety, a cyclopropyl ring, and a pyridazinone core. These features make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of the acetamide linker further enhances its potential as a bioactive scaffold.

Recent trends in drug discovery have shifted toward targeting protein-protein interactions (PPIs) and enzyme modulation, where compounds like N-[2-(4-chlorophenyl)ethyl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide could play a pivotal role. Researchers are increasingly exploring its potential in kinase inhibition and inflammatory pathway regulation, aligning with the growing demand for precision medicine. The pyridazinone moiety, in particular, has been linked to anti-inflammatory and antioxidant properties, making this compound a candidate for further investigation.

From a synthetic chemistry perspective, the cyclopropyl group in CAS 2034367-43-4 introduces steric constraints that can influence molecular conformation and binding affinity. This characteristic is valuable in structure-activity relationship (SAR) studies, where small structural changes can significantly alter biological activity. The compound's chlorophenyl segment also contributes to its lipophilicity, a critical factor in drug permeability and bioavailability optimization.

In the context of computational chemistry, N-[2-(4-chlorophenyl)ethyl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide has been modeled for molecular docking simulations. These studies aim to predict its interactions with biological targets such as G-protein-coupled receptors (GPCRs) or ion channels. Such applications are particularly relevant given the rise of AI-driven drug design, where virtual screening accelerates the identification of promising candidates.

The compound's stability under physiological conditions is another area of interest. Preliminary data suggest that the 6-oxo-1,6-dihydropyridazin core may confer resistance to metabolic degradation, a desirable trait for long-acting therapeutics. This aligns with current industry focus on sustained-release formulations and prodrug development.

Environmental and green chemistry considerations are also pertinent. The synthesis of CAS 2034367-43-4 may involve catalyzed cyclization or microwave-assisted reactions, reflecting modern efforts to reduce solvent waste and energy consumption. These methods resonate with the broader push toward sustainable pharmaceutical manufacturing.

In summary, N-[2-(4-chlorophenyl)ethyl]-2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)acetamide represents a multifaceted compound with applications spanning medicinal chemistry, computational biology, and process optimization. Its structural complexity and functional diversity position it as a valuable subject for ongoing research, particularly in addressing unmet medical needs through innovative molecular design.